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Compound Name: 4-(4-Chlorobenzyl)thiomorpholine
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Cat. No.: B2792941

Get Quote

Executive Summary
This guide provides a head-to-head analysis of 4-(4-Chlorobenzyl)thiomorpholine (CBT), a

sulfur-containing bioisostere, against the industry-standard morpholine pharmacophore found

in patented compounds like Amorolfine (Loceryl®) and Fenpropimorph.

While morpholines are established scaffolds in antifungal (CYP51 inhibition) and CNS drug

discovery, the thiomorpholine analog offers distinct physicochemical shifts—specifically

increased lipophilicity (+0.5–0.8 LogP) and altered metabolic clearance. This guide evaluates

CBT as a "Challenger" scaffold, analyzing its utility in probing hydrophobic binding pockets

versus its liability regarding S-oxidation metabolic clearance.

Part 1: Physicochemical & Bioisosteric Profile
The core rationale for evaluating CBT lies in the Chalcogen Exchange (O

S). This modification alters the electronic and steric profile of the ring without disrupting the
fundamental chair conformation required for receptor binding.
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Comparative Profile: CBT vs. Patented Standards

Feature
4-(4-

Chlorobenzyl)thiomo

rpholine (CBT)

N-(4-

Chlorobenzyl)morph

oline (Control)

Amorolfine

(Patented
Standard)

Core Scaffold
Thiomorpholine

(Sulfur)
Morpholine (Oxygen) Morpholine (Oxygen)

Key Substituent 4-Chlorobenzyl 4-Chlorobenzyl
cis-2,6-dimethyl + tert-

amylbenzyl

LogP (Calc)
3.42 (High

Lipophilicity)
2.65 4.31

H-Bond Acceptors 1 (Weak) 2 (Stronger) 2

pKa (Base) ~6.8 ~7.4 ~7.8

Metabolic Liability
High (S-oxidation to

sulfoxide)
Low (N-dealkylation) Low (Steric protection)

Primary Target
CYP51 / Sigma-1

Receptor

CYP51 / Sigma-1

Receptor

CYP51 (

-Reductase)

Senior Scientist Insight:

"The shift from Morpholine to Thiomorpholine in CBT is not merely cosmetic. The sulfur atom

has a larger Van der Waals radius (1.80 Å vs 1.52 Å for Oxygen) and lower electronegativity.

This makes CBT a superior probe for large, hydrophobic binding pockets (e.g., the heme

access channel of CYP51), but it introduces a 'Metabolic Soft Spot' that drug developers must

manage."

Part 2: Mechanism of Action (CYP51 Inhibition)
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Both CBT and Amorolfine target the ergosterol biosynthesis pathway, specifically Sterol 14

-demethylase (CYP51). The basic nitrogen coordinates with the heme iron, while the lipophilic
tail (chlorobenzyl) occupies the substrate channel.

Pathway Visualization: Ergosterol Biosynthesis Blockade
The following diagram illustrates the precise intervention point of CBT compared to the

downstream effects of Amorolfine.
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Figure 1: Mechanism of Action. CBT acts as a Type II ligand, coordinating with the CYP51

heme iron to block the conversion of Eburicol/Lanosterol to Ergosterol.
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Part 3: Metabolic Stability (The "S-Oxidation" Liability)
This is the critical differentiator. While Amorolfine is metabolically robust due to steric hindrance

(methyl groups on the ring), CBT is vulnerable to S-oxidation.

Experimental Data: Microsomal Stability (Human Liver Microsomes)

Compound T½ (min) CLint (µL/min/mg) Major Metabolite

CBT 14.2 98.5 (High)
Sulfoxide (S=O) &

Sulfone (O=S=O)

Morpholine Analog 45.6 32.1 (Moderate) N-dealkylation product

Amorolfine >120 <10 (Low) Hydroxylation (minor)

Technical Implication: CBT is an excellent in vitro tool compound (high potency) but a poor in

vivo candidate without modification. The sulfur atom is rapidly oxidized by FMOs (Flavin-

containing monooxygenases) and CYPs, increasing polarity and accelerating excretion.

Part 4: Experimental Protocols
To validate the comparison above, the following self-validating protocols are recommended.

Protocol A: Microsomal Stability & Metabolite ID
Objective: Quantify the "Metabolic Switch" from N-dealkylation (Morpholine) to S-oxidation

(Thiomorpholine).

Workflow Visualization:
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(37°C, 5 min)

3. Initiation
(+ NADPH Reg. Sys)

4. Quench
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Figure 2: Microsomal Stability Workflow. Critical step: Monitoring m/z +16 (Sulfoxide) and +32

(Sulfone) mass shifts.

Step-by-Step Methodology:

Reaction Mix: Prepare 1 µM test compound (CBT vs Amorolfine) in Phosphate Buffer (pH

7.4) containing 0.5 mg/mL Human Liver Microsomes (HLM).

Initiation: Add NADPH regenerating system (MgCI2, Glucose-6-phosphate, G6P-

Dehydrogenase).

Sampling: Aliquot 50 µL at t=0, 5, 15, 30, and 60 mins into 150 µL ice-cold Acetonitrile

(containing Warfarin internal standard).

Centrifugation: 4000 rpm for 20 min to pellet proteins.

LC-MS/MS Detection:

CBT Parent: Monitor [M+H]+.

Metabolite Tracking: Scan for [M+17]+ (Sulfoxide) and [M+33]+ (Sulfone).

Validation Criteria: The "No NADPH" control must show <5% degradation over 60 mins.

Protocol B: CYP51 Spectral Binding Assay
Objective: Determine binding affinity (

) to the target enzyme.

Enzyme: Recombinant Candida albicans CYP51 (purified).

Titration: Titrate CBT (0.1 – 10 µM) into the enzyme solution.

Detection: Difference spectroscopy (350–500 nm).

Result Interpretation:
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Type II Spectrum: Look for a spectral trough at ~420 nm and peak at ~433 nm (indicates

Nitrogen-Iron coordination).

Expectation: CBT will induce a Type II shift similar to Amorolfine, confirming direct heme

binding.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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